Cas no 89019-63-6 (1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%))

• Product Name: 1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%)
• CAS No: 89019-63-6
• Molecular Formula: C₂₂H₄₄NO₆PS₂
• Molecular Weight: 513.691625595093
• MDL: MFCD00797667
• CID: 710741
• PubChem ID: 57369907

1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) Properties

Names and Identifiers

• 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide,(7S)-
• [(2S)-2,3-bis(heptanoylsulfanyl)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1,2-bis(heptanoylthio) Glycerophosphocholine
• 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide,(7
• 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide, (S)- (9CI)
• 89019-63-6
• AKOS040755638
• (S)-4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-3,5-dioxa-9-thia-4-phosphahexadecan-1-aminium
• 1,2-bis(Heptanoylthio)glycerophosphocholine
• LFFIJRJGKBSELO-FQEVSTJZSA-N
• 1,2-Bis(heptanoylthio)-1,2-dideoxy-sn-glycero-3-phosphorylcholine
• DTXSID20724579
• (2S)-2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate
• PD020890
• HMS3649C19

• MDL： MFCD00797667
• InChIKey： LFFIJRJGKBSELO-FQEVSTJZSA-N
• Inchi： 1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3/t20-/m0/s1
• SMILES： [C@@H](SC(=O)CCCCCC)(CSC(=O)CCCCCC)COP([O-])(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 513.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 22
• Monoisotopic Mass: 513.23476747g/mol
• Heavy Atom Count: 32
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: 6.09340
• PSA: 153.14000
• Color/Form: Not available
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines